Cas no 1383924-64-8 (5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride)

• Product Name: 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride
• CAS No: 1383924-64-8
• MF: C₆H₅Cl₃FN
• MW: 216.468002080917
• CID: 4827676
• Update Time: 2025-06-20

5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride
• 5-chloro-2-chloromethyl-3-fluoro-pyridine hydrochloride

• Inchi： 1S/C6H4Cl2FN.ClH/c7-2-6-5(9)1-4(8)3-10-6;/h1,3H,2H2;1H
• InChI Key： FOAALZSGUFZVSS-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=CN=1)Cl)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride

Introduction to 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride (CAS No. 1383924-64-8)

5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride (CAS No. 1383924-64-8) is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This compound, a hydrochloride salt, has garnered considerable attention due to its versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and novel agrochemicals. The presence of both chloro and fluorine substituents on a pyridine core imparts distinct reactivity, making it a valuable intermediate in organic synthesis.

The molecular structure of 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride consists of a pyridine ring substituted at the 5-position with a chlorine atom, the 2-position with a chloromethyl group, and the 3-position with a fluorine atom. The hydrochloride form enhances its solubility in polar solvents, facilitating its use in various chemical reactions and formulations. This compound's unique electronic properties, arising from the combination of electronegative atoms like fluorine and chlorine, make it an attractive candidate for further functionalization in drug discovery.

In recent years, 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride has been extensively studied for its potential in developing novel therapeutic agents. Its structural motifs are reminiscent of biologically active molecules, particularly those targeting neurological and inflammatory disorders. Researchers have leveraged its reactivity to synthesize derivatives with enhanced pharmacological properties. For instance, the chloromethyl group can undergo nucleophilic addition reactions, allowing for the introduction of diverse functional groups that can modulate biological activity.

One of the most compelling applications of 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride is in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in improving drug efficacy. Recent studies have demonstrated that pyridine-based kinase inhibitors exhibit promising results in preclinical trials. The incorporation of 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride into these scaffolds has led to compounds with improved selectivity and reduced side effects.

The agrochemical sector has also benefited from the versatility of 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride. Its derivatives have been explored as intermediates for developing new pesticides and herbicides. The chloro and fluorine substituents contribute to the compound's ability to interact with biological targets in plants, offering potential solutions to pest resistance issues. Furthermore, the hydrochloride salt form ensures better handling and application characteristics in agricultural settings.

From a synthetic chemistry perspective, 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride serves as a building block for more complex molecules. Its reactivity allows chemists to construct intricate structures through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in modern drug discovery, enabling the rapid assembly of novel heterocyclic compounds. The compound's compatibility with various reaction conditions makes it indispensable in synthetic laboratories.

The safety profile of 5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride is another critical aspect that has been thoroughly evaluated. While it exhibits reactivity that requires careful handling under controlled conditions, its applications in pharmaceuticals justify its use when proper protocols are followed. Regulatory agencies have reviewed its safety data extensively, ensuring that it meets stringent guidelines for industrial and research purposes.

In conclusion,5-Chloro-2-(chloromethyl)-3-fluoropyridine hydrochloride (CAS No. 1383924-64-8) is a multifaceted compound with significant implications across multiple industries. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative drugs and agrochemicals. As scientific understanding progresses, the potential applications of this compound are likely to expand further, solidifying its role as a cornerstone in modern chemical research.